Cas no 1145671-38-0 (4-Chloro-7-hydroxyquinazolin-6-yl pivalate)

• Product Name: 4-Chloro-7-hydroxyquinazolin-6-yl pivalate
• CAS No: 1145671-38-0
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 836357
• PubChem ID: 135742252
• Update Time: 2025-06-28

4-Chloro-7-hydroxyquinazolin-6-yl pivalate Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-hydroxyquinazolin-6-yl pivalate
• (4-chloro-7-oxo-3H-quinazolin-6-yl) 2,2-dimethylpropanoate
• 4-Chloro-7-oxo-3,7-dihydroquinazolin-6-yl 2,2-dimethylpropanoate
• (4-chloro-7-hydroxyquinazolin-6-yl) 2,2-dimethylpropanoate
• 4-CHLORO-7-HYDROXYQUINAZOLIN-6-YL 2,2-DIMETHYLPROPANOATE
• AKOS015924498
• 1145671-38-0
• SCHEMBL16295087
• DTXSID50649504

• Inchi： 1S/C13H13ClN2O3/c1-13(2,3)12(18)19-10-4-7-8(5-9(10)17)15-6-16-11(7)14/h4-6,17H,1-3H3
• InChI Key： QHCBJLQPMHZHEY-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=C(C(=C2)OC(C(C)(C)C)=O)O)=NC=N1

Computed Properties

• Exact Mass: 280.0614700g/mol
• Monoisotopic Mass: 280.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-Chloro-7-hydroxyquinazolin-6-yl pivalate

Recent Advances in the Study of 4-Chloro-7-hydroxyquinazolin-6-yl pivalate (CAS: 1145671-38-0)

4-Chloro-7-hydroxyquinazolin-6-yl pivalate (CAS: 1145671-38-0) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. Quinazoline derivatives are known for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This compound, in particular, has been studied for its role as an intermediate in the synthesis of more complex molecules targeting various disease pathways.

Recent studies have focused on the synthesis and optimization of 4-Chloro-7-hydroxyquinazolin-6-yl pivalate to improve its yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These efforts are critical for its subsequent use in the development of novel therapeutic agents.

One of the key areas of interest is the compound's potential as a building block for kinase inhibitors. Kinases play a pivotal role in cell signaling and are often dysregulated in cancers and other diseases. Preliminary studies suggest that derivatives of 4-Chloro-7-hydroxyquinazolin-6-yl pivalate exhibit inhibitory activity against specific kinases, making them promising candidates for further drug development. However, more in vitro and in vivo studies are needed to fully elucidate their mechanisms of action and therapeutic potential.

In addition to its role in kinase inhibition, 4-Chloro-7-hydroxyquinazolin-6-yl pivalate has also been explored for its antimicrobial properties. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including multidrug-resistant strains. These findings highlight the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the large-scale production and clinical application of 4-Chloro-7-hydroxyquinazolin-6-yl pivalate. Issues such as solubility, stability, and bioavailability need to be addressed to facilitate its transition from the laboratory to the clinic. Researchers are actively investigating formulation strategies, including the use of nanoparticles and prodrug approaches, to overcome these hurdles.

In conclusion, 4-Chloro-7-hydroxyquinazolin-6-yl pivalate (CAS: 1145671-38-0) represents a valuable compound in the field of medicinal chemistry, with potential applications in oncology, infectious diseases, and beyond. Ongoing research aims to further optimize its synthesis, explore its biological activities, and develop it into a viable therapeutic agent. The findings from these studies could pave the way for new treatments and contribute to the advancement of chemical biology and pharmaceutical sciences.